![molecular formula C19H23NO3 B5146792 2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide](/img/structure/B5146792.png)
2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide, also known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA belongs to the class of N-phenylacetamide derivatives, which have been studied for their anti-inflammatory, analgesic, and anticonvulsant properties.
Mechanism of Action
The mechanism of action of 2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of various molecular targets such as NF-κB, PI3K/Akt/mTOR, and MAPK pathways. This compound also modulates the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In cancer research, this compound inhibits tumor growth and induces apoptosis in cancer cells. In inflammation research, this compound reduces the production of inflammatory cytokines and inhibits the activation of NF-κB. In neurodegenerative disorder research, this compound reduces oxidative stress and inflammation and improves cognitive function and memory.
Advantages and Limitations for Lab Experiments
2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide has several advantages for lab experiments such as its high purity and yield, and its potential therapeutic applications in various diseases. However, this compound also has some limitations such as its low solubility in water, which can make it difficult to administer in animal models. This compound also has not been extensively studied in human clinical trials, which limits its potential therapeutic applications in humans.
Future Directions
There are several future directions for 2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide research such as studying its potential therapeutic applications in other diseases such as diabetes, cardiovascular disease, and autoimmune disorders. Future research can also focus on optimizing the synthesis method of this compound to improve its yield and purity. Additionally, future research can focus on developing novel formulations of this compound that can improve its solubility and bioavailability in animal models. Finally, future research can focus on conducting human clinical trials to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide involves the reaction of 2-(2,5-dimethylphenoxy)aniline and 4-isopropoxyphenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been reported to yield this compound with high purity and yield.
Scientific Research Applications
2-(2,5-dimethylphenoxy)-N-(4-isopropoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cells such as breast cancer, lung cancer, and colon cancer cells. This compound exerts its anticancer effects by inducing cell cycle arrest and apoptosis in cancer cells.
In inflammation research, this compound has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines such as TNF-α and IL-6. This compound also inhibits the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammatory responses.
In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. This compound also improves cognitive function and memory in animal models of Alzheimer's disease.
properties
IUPAC Name |
2-(2,5-dimethylphenoxy)-N-(4-propan-2-yloxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3/c1-13(2)23-17-9-7-16(8-10-17)20-19(21)12-22-18-11-14(3)5-6-15(18)4/h5-11,13H,12H2,1-4H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGYCKAFKKDWXTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=C(C=C2)OC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.